- Ethanol as a Hydrogenating Agent: Palladium-Catalyzed Stereoselective Hydrogenation of Ynamides to Give Enamides, Angewandte Chemie, 2017, 56(24), 6984-6988
Cas no 925-93-9 (Ethanol-d)
Ethanol-d structure
Product Name:Ethanol-d
CAS No:925-93-9
MF:C2H6O
MW:47.0746026039124
MDL:MFCD00044669
CID:817067
PubChem ID:329759527
Update Time:2024-10-26
Ethanol-d Chemical and Physical Properties
Names and Identifiers
-
- Ethanol-d (9CI)
- Ethanol-d
- 1,1,1,3,3,3-Hexafluoro-2-propan(ol-d)
- 1,1,1,3,3,3-Hexafluoro-2-propanol-d(1)
- 1,1,1,3,3,3-hexafluoropropan-2-ol-d1
- deutero ethanol
- d-Hexafluorpropanol-2
- ETHAN(OL-D)
- ethan[2H]ol
- ETHANOL D1
- ETHANOL-D1
- ETHANOL-D1, (CONTAINS 5 PERCENT D2O)
- ethanol-O-d
- ethyl alcohol-d
- ETHYL ALCOHOL-OD
- Hexafluorisopropylalkohol-d(1)
- hexafluoroisopropan(ol-d)
- O-deuterio-1,1,1,3,3,3-hexafluoro-propan-2-ol
- O-deuterioethanol
- Ethyl alcohol-d (6CI, 8CI)
- Ethanol (C2H5OD)
- Ethanol-OD
- EtOD
- EINECS 213-128-9
- Ethan(~2~H)ol
- Ethanol-OD, 99 atom % D
- Ethanol-OD, 95% in D2O, 99 atom % D
- DTXSID50919138
- E0221
- AKOS015902634
- Ethyl (2)alcohol
- LFQSCWFLJHTTHZ-WFVSFCRTSA-N
- ethan(?H)ol
- Ethanol-d(9ci)
- Ethanol-OD, >=99.5 atom % D
- 925-93-9
- Ethyl alcohol-d, anhydrous
- deuteriooxyethane
- MFCD00044669
- E79204
-
- MDL： MFCD00044669
- Inchi： 1S/C2H6O/c1-2-3/h3H,2H2,1H3/i3D
- InChI Key： LFQSCWFLJHTTHZ-WFVSFCRTSA-N
- SMILES： C(O[2H])C
Computed Properties
- Exact Mass: 47.04810
- Monoisotopic Mass: 47.048141557g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 3
- Rotatable Bond Count: 0
- Complexity: 2.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Color/Form: Not determined
- Density: 0.806 g/mL at 25 °C
- Melting Point: -114 °C (lit.)
- Boiling Point: 78 °C(lit.)
- Flash Point: Fahrenheit: 57.2 ° f
Celsius: 14 ° c - Refractive Index: n20/D 1.359(lit.)
- PH: 7.0 (10g/l, H2O, 20℃)
- Stability/Shelf Life: Stable. Highly flammable. Incompatible with oxidizing agents, acids, acid chlorides, alkali metals, ammonia, moisture, peroxides.
- PSA: 20.23000
- LogP: -0.00140
- Color/Form: 95% in D2O
- Solubility: Not determined
Ethanol-d Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225
- Warning Statement： P210
- Hazardous Material transportation number：UN 1170 3/PG 2
- WGK Germany：1
- Hazard Category Code： 11
- Safety Instruction： S16-S7
-
Hazardous Material Identification：
- Safety Term：3.1
- Packing Group：II
- Risk Phrases：R11
- HazardClass：3.1
- PackingGroup：II
- Explosive Limit：3.5-15%(V)
- Storage Condition：Flammablesarea
Ethanol-d Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E304986-50g |
Ethanol-d |
925-93-9 | (D, 99%) (<6% D2O) | 50g |
¥1399.90 | 2023-09-03 | |
| TRC | E890123-1g |
Ethanol-d |
925-93-9 | 1g |
$ 52.00 | 2023-09-07 | ||
| TRC | E890123-10g |
Ethanol-d |
925-93-9 | 10g |
$ 1055.00 | 2022-01-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 452556-25ML |
Ethanol-d |
925-93-9 | 25ml |
¥444.78 | 2023-05-03 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 452556-100ML |
Ethanol-d |
925-93-9 | 100ml |
¥1602.51 | 2023-05-03 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 151904-25G |
Ethanol-d |
925-93-9 | 25g |
¥702.53 | 2025-01-16 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 151904-100G |
Ethanol-d |
925-93-9 | 100g |
¥2958.42 | 2025-01-16 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E858138-5g |
Ethanol-OD |
925-93-9 | (D, 99.5%) (<5% D2O) | 5g |
￥139.00 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E858138-25g |
Ethanol-OD |
925-93-9 | (D, 99.5%) (<5% D2O) | 25g |
￥568.00 | 2022-01-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E858138-50g |
Ethanol-OD |
925-93-9 | (D, 99.5%) (<5% D2O) | 50g |
￥1,100.00 | 2022-01-12 |
Ethanol-d Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Water-d2
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Water-d2
Reference
- Preparation of the α-[D]galvinoxyl radical, Journal of Labelled Compounds and Radiopharmaceuticals, 1991, 29(8), 945-8
Production Method 3
Reaction Conditions
1.1 Reagents: Water-d2 Catalysts: Thionyl chloride
Reference
- An improved procedure for the preparation of very pure ethanol-OD, Monatshefte fuer Chemie, 1985, 116(6-7), 877-8
Production Method 4
Reaction Conditions
Reference
- Effect of selenium on the catalytic reactivity of iron(II) chloride in the reduction of aromatic epoxide to olefin, Chemical & Pharmaceutical Bulletin, 1989, 37(12), 3423-5
Production Method 5
Reaction Conditions
Reference
- Stereochemistry of nucleophilic conjugate addition. Addition of ethanol-d and 2-methyl-2-propanethiol-d to ethyl crotonate, Journal of the American Chemical Society, 1990, 112(9), 3665-7
Production Method 6
Reaction Conditions
Reference
- Metal catalysis in oxidation by peroxides. Part 19. On the mechanism of rhodium-catalyzed oxidation of terminal olefins to methyl ketones by dioxygen, Journal of Molecular Catalysis, 1984, 22(3), 313-17
Production Method 7
Reaction Conditions
1.1 Catalysts: Dabco Solvents: Methanol-d4
Reference
- On the tandem Morita-Baylis-Hillman/transesterification processes. Mechanistic insights for the role of protic solvents, Journal of Molecular Structure, 2018, 1154, 83-91
Production Method 8
Reaction Conditions
1.1 Solvents: Water-d2 ; 2 h, rt
Reference
- Synthesis, reactivity and catalytic properties of the allenylidene [Ru(C:C:CPh2)Cp(PTA)(PPh3)](CF3SO3) (PTA = 1,3,5-triaza-7-phosphaadamantane), Journal of Organometallic Chemistry, 2014, 751, 654-661
Production Method 9
Reaction Conditions
1.1 Reagents: Water-d2 Catalysts: Ruthenate(1-), dichloro(P,P-dimethylphosphinito-κP)[(1,2,3,4,5,6-η)-1-methyl-4-(… Solvents: Water-d2 ; 1.8 h, pH 3.5, 100 °C
Reference
- Catalytic Nitrile Hydration with [Ru(η6-p-cymene)Cl2(PR2R')] Complexes: Secondary Coordination Sphere Effects with Phosphine Oxide and Phosphinite Ligands, Organometallics, 2013, 32(13), 3744-3752
Production Method 10
Reaction Conditions
1.1 Reagents: Water-d ; 36 h, 25 °C
Reference
- Preparation of mono-deuterated ethanol, China, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Water-d2 Solvents: Ethanol ; 1 h, 98 - 101 °C; 110 °C
Reference
- Preparation of deuterated compounds by tower equipment, China, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Water-d2
Reference
- Actinide-Catalyzed Intermolecular Addition of Alcohols to Carbodiimides, Journal of the American Chemical Society, 2016, 138(7), 2114-2117
Production Method 13
Reaction Conditions
1.1 Reagents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d Catalysts: Potassium tert-butoxide , (OC-6-23)-[2-[6-[(Amino-κN)methyl]-2-pyridinyl-κN]-5-methylphenyl-κC][1,1′-(1,4-… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ; 1 h, 50 °C
Reference
- Pincer Ru and Os complexes as efficient catalysts for racemization and deuteration of alcohols, Dalton Transactions, 2011, 40(35), 8986-8995
Production Method 14
Reaction Conditions
1.1 Catalysts: 2-Mercaptoethanol
Reference
- Reaction of protonated tert-butoxy radicals with alkynes. Electron spin resonance spectra of alkoxyalkene and 1,2-dialkoxyalkene radical cations, Journal of the Chemical Society, 1988, (13), 862-3
Production Method 15
Reaction Conditions
Reference
- Synthesis of ethanol-d, Journal of Organic Chemistry, 1968, 33(3),
Production Method 16
Reaction Conditions
Reference
- Deuterated alcohols, Abhandlungen der Deutschen Akademie der Wissenschaften zu Berlin, 1965, 9(1963), 693-9
Production Method 17
Reaction Conditions
Reference
- Spirans. IV. Long range shielding effects by benzene, thiophene, and furan rings in the proton magnetic resonance spectra of diaryl spiro ketones, Tetrahedron, 1965, 21(3), 515-33
Production Method 18
Reaction Conditions
1.1 Solvents: Water-d2
Reference
- Carbon-hydrogen activation in aqueous medium. The diverse roles of platinum(II) and metallic platinum in the catalytic and stoichiometric oxidative functionalization of organic substrates including alkanes, Journal of the American Chemical Society, 1992, 114(16), 6385-92
Production Method 19
Reaction Conditions
1.1 Catalysts: Ruthenate(4-), di-μ-chlorodichlorotetrakis[3-(diphenylphosphino-κP)benzenesulfon… Solvents: Chloroform-d , Water-d2 ; 2.5 h, 47 °C
Reference
- Ruthenium-catalyzed selective transetherification of substituted vinyl ethers to form acetals and aldehydes, European Journal of Inorganic Chemistry, 2003, (8), 1614-1619
Production Method 20
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Carbon dioxide , 1-Ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide ; 160 bar, rt → 150 °C; 18 h, 150 °C
Reference
- Valuable new platform chemicals obtained by valorisation of a model succinic acid and bio-succinic acid with an ionic liquid and high-pressure carbon dioxide, Green Chemistry, 2017, 19(17), 4048-4060
Ethanol-d Raw materials
- Methanol-d4, 99.8%(High purity)
- 1H-Imidazolium,3-ethyl-1-methyl-
- butanedioic acid
- Ethene, 1-bromo-2-ethoxy-
- Benzenepropanoic acid, β-hydroxy-α-methylene-4-nitro-, ethyl ester
- N-Propyl-Methyl Piperidinium Bis(trifluoroMethylsulfonyl)Imide
Ethanol-d Preparation Products
Ethanol-d Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:925-93-9)Ethanol-d
Order Number:A1211697
Stock Status:in Stock
Quantity:100ml
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):227.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:925-93-9)Ethan(ol-d)
Order Number:1635872
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:925-93-9)氚代已醇
Order Number:LE1635872
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com
Ethanol-d Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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